Cas no 2216747-02-1 (trans tert-butyl-3,5-dimethylpiperazine-1-carboxylate)

• Product Name: trans tert-butyl-3,5-dimethylpiperazine-1-carboxylate
• CAS No: 2216747-02-1
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD28155036
• CID: 5088488
• Update Time: 2026-03-02

trans tert-butyl-3,5-dimethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3R,5R)-tert-Butyl 3,5-dimethylpiperazine-1-carboxylate
• TERT-BUTYL (3R,5R)-3,5-DIMETHYLPIPERAZINE-1-CARBOXYLATE
• (3R,5R)-1-Boc-3,5-dimethyl-piperazine
• (3R,5R)-1-BOC-3,5-DIMETHYLPIPERAZINE
• (3R,5R)-3,5-Dimethyl-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester
• 6039AB
• P10620
• trans-tert-Butyl-3,5-dimethylpiperazine-1-carboxylate
• 1-PIPERAZINECARBOXYLIC ACID, 3,5-DIMETHYL-, 1,1-DIMETHYLETHYL ESTER, (3
• trans tert-butyl-3,5-dimethylpiperazine-1-carboxylate
• trans-1-Boc-3,5-dimethyl-piperazine

• MDL： MFCD28155036
• Inchi： 1S/C11H22N2O2/c1-8-6-13(7-9(2)12-8)10(14)15-11(3,4)5/h8-9,12H,6-7H2,1-5H3/t8-,9-/m1/s1
• InChI Key： NUZXPHIQZUYMOR-RKDXNWHRSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](C)N[C@H](C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on trans tert-butyl-3,5-dimethylpiperazine-1-carboxylate

Latest Research on trans tert-Butyl-3,5-dimethylpiperazine-1-carboxylate (CAS: 2216747-02-1) in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the growing importance of trans tert-butyl-3,5-dimethylpiperazine-1-carboxylate (CAS: 2216747-02-1) as a key intermediate in the synthesis of bioactive molecules and pharmaceutical compounds. This compound, characterized by its piperazine backbone and tert-butyl carboxylate group, has demonstrated significant potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents. The stereochemistry of the trans configuration plays a crucial role in its biological activity, making it a focal point for researchers aiming to optimize pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2216747-02-1 as a building block for novel dopamine D2 receptor modulators. The research team employed a multi-step synthetic route, starting with the resolution of racemic 3,5-dimethylpiperazine, followed by carboxylation with tert-butyl chloroformate. The resulting trans isomer exhibited superior binding affinity (IC50 = 12 nM) compared to its cis counterpart, attributed to its optimal spatial orientation for receptor interaction. Molecular dynamics simulations further validated these findings, suggesting potential applications in antipsychotic drug development.

In parallel, pharmaceutical researchers have investigated 2216747-02-1's role in improving blood-brain barrier (BBB) penetration. A Nature Communications paper (2024) demonstrated that incorporation of this moiety into protease-resistant peptide scaffolds enhanced brain uptake by 3.2-fold in murine models, while maintaining metabolic stability. The tert-butyl group's lipophilicity (calculated logP = 2.1) and the piperazine ring's hydrogen bonding capacity were identified as critical factors for this enhancement, offering new strategies for CNS-targeted drug delivery.

From a synthetic chemistry perspective, recent advances in continuous flow technology have revolutionized the production of 2216747-02-1. An Organic Process Research & Development report (2023) detailed a telescoped continuous process achieving 89% yield with >99% diastereomeric purity, representing a 40% improvement over batch methods. This innovation addresses previous challenges in scale-up, particularly concerning the exothermic nature of the carboxylation step, and has been adopted by several contract manufacturing organizations for GMP production.

The antimicrobial potential of derivatives containing the 2216747-02-1 scaffold has also gained attention. Structure-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) identified fluoroquinolone hybrids incorporating this moiety that showed potent activity against drug-resistant Staphylococcus aureus (MIC = 0.25 μg/mL). The 3,5-dimethyl substitution pattern was found to prevent efflux pump recognition, while the tert-butyl carboxylate improved solubility in physiological conditions—a rare combination of properties addressing two major antibiotic development challenges.

Looking forward, the unique physicochemical profile of trans tert-butyl-3,5-dimethylpiperazine-1-carboxylate continues to inspire innovative applications. Current preclinical investigations include its use as a chiral auxiliary in asymmetric synthesis and as a core structure for radiopharmaceuticals targeting neurodegenerative diseases. With over 15 patent applications filed in 2024 alone referencing this compound, its versatility across therapeutic areas positions it as a molecule of significant interest in pharmaceutical development pipelines.